3-[4-(3,5-Dinitrophenoxy)phenyl]-1-(2-methylpiperidin-1-yl)propan-1-one

• Molecular Formula: C21H23N3O6
• Molecular Weight: 413.4 g/mol
• IUPAC Name: 3-[4-(3,5-dinitrophenoxy)phenyl]-1-(2-methylpiperidin-1-yl)propan-1-one
• InChI: InChI=1S/C21H23N3O6/c1-15-4-2-3-11-22(15)21(25)10-7-16-5-8-19(9-6-16)30-20-13-17(23(26)27)12-18(14-20)24(28)29/h5-6,8-9,12-15H,2-4,7,10-11H2,1H3
• InChI Key: PBRWPEWJXJAVEN-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)CCC2=CC=C(C=C2)OC3=CC(=CC(=C3)[N+](=O)[O-])[N+](=O)[O-]

Description

3-[4-(3,5-Dinitrophenoxy)phenyl]-1-(2-methylpiperidin-1-yl)propan-1-one: , also known by its chemical formula C₂₅H₂₃FN₄O₆ , is a complex organic compound. Its molecular weight is approximately 494.47 g/mol. This compound features a piperidine ring, a phenyl group, and nitro-substituted aromatic rings. The presence of the piperidine moiety suggests potential biological activity.

Preparation Methods

The synthetic routes for this compound involve several steps. While I don’t have specific industrial production methods, here’s a general outline:

• Step 1: Synthesis of Intermediate

  • Start with commercially available p-toluidine.
  • React p-toluidine with benzaldehyde to form an intermediate.
  • Further react the intermediate with trans-methyl-isoeugenol to yield the desired compound.

• Step 2: Isolation and Purification

  • Isolate the product using appropriate techniques (e.g., column chromatography, recrystallization).
  • Purify the compound to obtain a high-quality sample.

Chemical Reactions Analysis

Reactivity: The compound may undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: Reduction may yield an amine derivative, while substitution could lead to various substituted products.

Scientific Research Applications

Chemistry: Investigate its reactivity, stereochemistry, and potential as a building block for other compounds.

Biology: Explore its interactions with biological macromolecules (e.g., proteins, DNA).

Medicine: Assess its pharmacological properties, toxicity, and potential therapeutic applications.

Industry: Evaluate its use in materials science (e.g., polymers, dyes).

Mechanism of Action

• The compound’s mechanism of action likely involves interactions with specific molecular targets (e.g., receptors, enzymes).
• Further studies are needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Similar Compounds: